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Introduction and Chemical Background

Butopyronoxyl (chemical name: butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate) is a

synthetic insect repellent with the CAS registry number 532-34-3 and molecular formula C₁₂H₁₈O₄. This

compound has a molecular mass of 226.27 g/mol and appears as a pale orange-red colored liquid with an

aromatic odor at room temperature. Butopyronoxyl was historically marketed under the trade name

Indalone and was widely used during the 1940s and 1950s before the commercial introduction of DEET. Its

primary application involves repelling biting insects including mosquitoes, ticks, flies, gnats, and stable flies

(Stomoxys calcitrans) through direct application to human skin or clothing fabrics. The compound operates

primarily through a repellent action that disrupts the insect's ability to locate hosts, classified under the

IRAC MoA class as UNM (unclassified repellent mode of action) [1] [2].

From a chemical perspective, butopyronoxyl features a dihydropyran core structure with ketone and ester

functional groups, contributing to its physical properties including a density of 1.054 g/mL at 25°C, boiling

point of 263-272°C, melting point of 25°C, and flash point of 112.7-157°C. The compound demonstrates

moderate water solubility (275 mg/L at 20°C and pH 7) and a log P value of 2.42, indicating relatively low

hydrophobicity. Butopyronoxyl is not currently approved under EC Regulation 1107/2009 and shows

limited regulatory status across European Union member states [1] [3]. The compound's historical
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significance, combined with its distinctive chemical structure, makes it a valuable candidate for investigating

synergistic effects with other repellent compounds.

Synergistic Formulations and Efficacy Data

Historical and Contemporary Combinations

Table 1: Historical synergistic formulations containing butopyronoxyl

Formulation
Name

Component Ratios Target Insects
Historical
Application

"6-2-2" Mixture 60% Dimethyl phthalate, 20% Indalone
(butopyronoxyl), 20% Ethylhexanediol

Mosquitoes,
biting flies

1940s-1950s general
insect repellent

Indalone
Standalone

100% Butopyronoxyl Multiple biting
insects

Original military and
civilian formulation

Butopyronoxyl achieved its most significant historical application as part of the "6-2-2" mixture, which

combined three active repellent compounds in specific ratios to maximize efficacy and duration of protection

against various biting insects. This formulation represented an early recognition of the synergistic potential

achieved by combining chemically distinct repellents, potentially targeting multiple insect sensory pathways

simultaneously. The mixture was particularly valued for providing broader spectrum protection than any

single component alone, highlighting the fundamental principle that certain repellent combinations can

produce enhanced effects not achievable through individual compounds [2].

Research has demonstrated that butopyronoxyl maintains efficacy as a standalone repellent, with studies

showing that it can decrease attraction of Amblyomma variegatum ticks to their aggregation-attachment

pheromone and induce repulsion when presented independently in air streams. Interestingly, when tested

against hard ticks, butopyronoxyl (Indalone) was one of the few products that successfully disrupted

pheromone-mediated attraction, whereas other repellents including DEET, EBAAP, and permethrin failed to

inhibit attraction even at concentrations 10⁶ times greater than the pheromone stimulus [4]. This suggests
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that butopyronoxyl may operate through distinct mechanisms compared to more contemporary repellents,

providing a mechanistic basis for its synergistic potential in combination formulations.

Quantitative Efficacy Measurements

Table 2: Efficacy data for butopyronoxyl and comparative repellents

Repellent
Compound

Test
Concentration

Test Species
Efficacy
Measurement

Experimental
Conditions

Butopyronoxyl

(Indalone)

Undisclosed Amblyomma

variegatum

Decreased

attraction to
pheromone; Induced

repulsion alone

Locomotion

compensator,
pheromone

stimulus

DEET 106 ×

pheromone
concentration

Amblyomma

variegatum

No inhibition of

attraction

Locomotion

compensator,
pheromone

stimulus

EBAAP (IR3535) 106 ×

pheromone
concentration

Amblyomma

variegatum

No inhibition of

attraction

Locomotion

compensator,
pheromone

stimulus

Permethrin 106 ×

pheromone
concentration

Amblyomma

variegatum

No inhibition of

attraction

Locomotion

compensator,
pheromone

stimulus

β-caryophyllene

oxide + Vetiver
oil (1:2)

1% BCO + 2.5%

VO

Anopheles

minimus

74.07-78.18%

escape

Excito-repellency

assay, noncontact

β-caryophyllene
oxide + Vetiver

oil (1:2)

1% BCO + 2.5%
VO

Culex
quinquefasciatus

55.36-83.64%
escape

Excito-repellency
assay, noncontact
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Recent research on natural repellent combinations provides valuable insights into the potential synergistic

effects achievable with butopyronoxyl mixtures. Studies investigating binary mixtures of β-caryophyllene

oxide (BCO) and vetiver oil (VO) demonstrated that specific ratios (particularly 1:2 BCO:VO) produced

significantly enhanced repellent effects compared to individual compounds across multiple mosquito species.

These combinations produced not only additive irritability but also knockdown responses in Aedes

albopictus, Anopheles minimus, and Culex quinquefasciatus at rates of 18.18-33.33%, illustrating the

profound biological impact achievable through optimized synergistic combinations [5]. These findings

establish a methodological framework and quantitative benchmarks for evaluating butopyronoxyl

combinations.

The differential effectiveness of butopyronoxyl against tick species compared to other repellents highlights

the importance of target-specific formulation development. Whereas DEET, EBAAP, and permethrin failed

to inhibit attraction in Amblyomma variegatum ticks even at extremely high concentrations, butopyronoxyl

significantly decreased pheromone-mediated attraction, suggesting its mechanism specifically disrupts this

sensory channel [4]. This underscores a fundamental principle in synergistic repellent development: different

repellents may target distinct sensory modalities, and effective combinations should include compounds with

complementary mechanisms of action rather than simply increasing concentrations of single active

ingredients.

Experimental Protocols and Methodologies

Excito-Repellency Assay for Synergy Evaluation

The excito-repellency (ER) assay provides a comprehensive method for evaluating both contact irritancy

and noncontact repellency of butopyronoxyl combinations. This system enables researchers to distinguish

between direct tarsal contact effects (contact irritancy) and chemical detection from a distance (noncontact

repellency), offering insights into the specific behavioral mechanisms underlying repellent activity [5].

Protocol:

Apparatus Setup: Utilize paired acrylic test chambers (20 × 20 × 20 cm) with symmetrical design,

including a holding chamber, sliding entrance gate, and escape tunnel. One chamber serves as

treatment (coated with test formulation) while the other is an control (untreated or solvent-only).
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Test Population Preparation: Use laboratory-colonized adult female mosquitoes (Aedes aegypti,

Aedes albopictus, Anopheles minimus, or Culex quinquefasciatus) aged 5-7 days post-emergence.

Deprive mosquitoes of sugar meal for 24 hours pre-test while providing water-soaked cotton pads.

Test Formulation Application: Dissolve butopyronoxyl and combination repellents in appropriate

solvents (e.g., acetone, ethanol) and apply uniformly to specified surfaces of test chamber at desired

concentrations (e.g., 0.5-5% w/v). Allow solvent to evaporate completely before testing.

Contact Irritancy Testing:

Introduce 10-15 mosquitoes into treatment chamber through sliding gate
After 30-second acclimation, open escape tunnel gate

Record number of mosquitoes escaping every minute for 30-minute observation period
Compare escape rates between treatment and control chambers

Noncontact Repellency Testing:

Place test formulations on mesh screen preventing direct physical contact
Follow identical mosquito introduction and observation procedures

Measure escape responses mediated solely by volatile compounds

Data Analysis: Calculate percentage escape rates for test and control conditions. Apply appropriate

statistical analyses (e.g., ANOVA, chi-square) to determine significant differences between test

formulations and controls. Calculate synergistic ratios by comparing observed effects of combinations

to expected additive effects of individual components.

This methodology enables quantitative assessment of repellent effects while distinguishing between spatial

repellency and contact-mediated irritancy, providing crucial insights into the behavioral mechanisms

underlying synergistic interactions [5].

Locomotor Compensator Assay for Tick Response Evaluation

For evaluating butopyronoxyl synergies against tick species, the locomotor compensator assay provides a

sophisticated approach to measure disruption of attractant-mediated behavior [4].

Protocol:
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Apparatus Configuration: Utilize a locomotion compensator equipped with controlled air delivery

system capable of maintaining consistent laminar airflow. Incorporate pheromone delivery mechanism

for attractant stimuli.

Stimulus Preparation: Prepare synthetic aggregation-attachment pheromone blend for Amblyomma

variegatum or other target tick species. Dissolve butopyronoxyl and combination repellents in

appropriate volatile solvents at desired test concentrations.

Testing Procedure:

Place adult ticks on locomotion compensator platform
Establish baseline behavioral responses to pheromone attractant alone

Introduce butopyronoxyl and combination repellents through air stream delivery system
Vapor concentrations to achieve specific test ratios (e.g., 10³-10⁶ × pheromone concentration)

Record tick movement trajectories, velocity, and directionality

Data Collection and Analysis:

Quantify attraction inhibition by comparing orientation to pheromone source with and without

repellents
Measure repulsion indices through directional movement away from stimulus sources

Employ vector analysis of movement paths to calculate significant behavioral changes

This specialized protocol enables precise quantification of how butopyronoxyl and its combinations disrupt

chemically mediated attraction in tick species, providing critical data on target-specific synergistic effects

[4].

Mechanistic Insights and Signaling Pathways

Understanding the mechanistic basis of butopyronoxyl's activity and its synergistic potential requires

examination of its effects on insect sensory systems and comparison with established repellent targets. While

the specific molecular target of butopyronoxyl remains uncharacterized, evidence suggests it may interact

with odorant binding proteins (OBPs) or chemosensory receptors involved in host location behaviors [4]

[6].

Diagram: Proposed mechanism of butopyronoxyl synergistic repellent action
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Recent computational and experimental studies on DEET and natural repellent analogues have revealed that

OBP1 inhibition represents a key molecular target for repellent activity. Research demonstrates that DEET

directly binds to odorant binding protein 1 (OBP1) in mosquito species, impairing their ability to detect host

body odors. Similarly, natural repellents such as ar-turmerone from Curcuma longa have been identified as

structural, functional, and pharmacophoric analogues of DEET, operating through similar molecular

interactions with OBP1 [6]. Butopyronoxyl may share these molecular targets or interact with
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complementary sensory pathways, providing a mechanistic foundation for synergistic effects when combined

with other repellents.

The differential effectiveness of butopyronoxyl against tick pheromone detection compared to other

repellents suggests it may target specific sensory channels involved in chemostimulation. Studies indicate

that butopyronoxyl successfully disrupts attraction of Amblyomma variegatum to aggregation-attachment

pheromone, while DEET, EBAAP, and permethrin show no such effect even at extreme concentrations [4].

This indicates that butopyronoxyl may interact with unique receptor systems or signal transduction

pathways specifically involved in pheromone detection, whereas other repellents may target different sensory

modalities. When formulated in combination, these complementary mechanisms would produce enhanced

repellent effects through broader disruption of the insect's sensory apparatus.

Diagram: Experimental workflow for evaluating butopyronoxyl synergies
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Research Applications and Safety Considerations

Toxicity and Safety Profile

Butopyronoxyl demonstrates a favorable mammalian toxicity profile with acute oral LD₅₀ values in rats

exceeding 1000 mg/kg, classifying it as moderately toxic. Specific toxicological studies report an oral LD₅₀
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of 7400 μL/kg in rats, 11,600 μL/kg in mice, 5400 μL/kg in rabbits, and 3200 μL/kg in guinea pigs. Dermal

application studies in rabbits show LD₅₀ values exceeding 10 mL/kg, indicating relatively low dermal

absorption and toxicity [1] [3]. Chronic toxicity studies involving repeated dermal application in rabbits (180

mL/kg over 13 weeks) resulted primarily in dermatitis without systemic toxicity, suggesting that the

compound poses minimal risk when used as a topical repellent at appropriate concentrations [3].

Environmental fate data for butopyronoxyl remains limited, with no comprehensive information available

regarding soil degradation, aqueous photolysis, or hydrolysis characteristics. The compound is predicted to

have low bioaccumulation potential based on its calculated log P value, and is classified as having low risk

for bioconcentration. Its relatively high water solubility suggests potential mobility in aquatic environments,

though monitoring data in environmental matrices is not available. From an ecological perspective, the

compound shows no specific alerts for environmental hazards, though complete assessment is limited by

data gaps in ecotoxicological parameters [1].

Research Applications and Future Directions

The primary research application for butopyronoxyl synergies involves developing next-generation

repellent formulations that overcome limitations of single-compound approaches. By combining

butopyronoxyl with other repellents having complementary mechanisms of action, researchers can achieve

enhanced efficacy, broader spectrum activity, and potentially reduced resistance development in target insect

populations. Specific research applications include:

Military and outdoor personnel protection: Developing extended-duration formulations for use in
high-risk arthropod-borne disease regions

Public health interventions: Creating cost-effective repellent combinations for community-level
protection against mosquito-borne diseases

Agricultural and veterinary applications: Formulating repellents for livestock protection and crop
pest management

Resistance management: Utilizing multi-mechanism approaches to counter insect resistance to
established repellents

Future research directions should focus on mechanistic elucidation of butopyronoxyl's molecular targets,

comprehensive synergy mapping with various repellent classes, formulation optimization for specific

application scenarios, and field validation of laboratory-established synergistic effects. Particularly

promising research avenues include investigating butopyronoxyl combinations with natural repellents such
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as β-caryophyllene oxide, vetiver oil, and ar-turmerone, which may offer enhanced safety profiles while

maintaining efficacy through complementary mechanisms of action [5] [6].

Conclusion

Butopyronoxyl represents a historically significant insect repellent with demonstrated efficacy against

multiple biting insect species and unique effectiveness against tick pheromone-mediated attraction. The

compound's distinct mechanism of action, favorable mammalian toxicity profile, and proven performance in

synergistic historical formulations make it a valuable candidate for continued research and development.

Application of modern repellent testing methodologies, including excito-repellency assays and locomotor

compensator systems, enables quantitative evaluation of butopyronoxyl combinations with other repellents

to identify synergistic effects. Through strategic formulation with complementary compounds,

butopyronoxyl can contribute to next-generation repellent products offering enhanced protection against

arthropod vectors of human disease.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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